Cas no 115956-03-1 (Ethyl 9-(2-ethoxy-2-oxoethyl)-7-oxo-9-azabicyclo[3.3.1]nonane-3-carboxylate)

• Product Name: Ethyl 9-(2-ethoxy-2-oxoethyl)-7-oxo-9-azabicyclo[3.3.1]nonane-3-carboxylate
• CAS No: 115956-03-1
• MF: C₁₅H₂₃NO₅
• MW: 297.346824884415
• CID: 136234
• PubChem ID: 9948152
• Update Time: 2025-04-19

Ethyl 9-(2-ethoxy-2-oxoethyl)-7-oxo-9-azabicyclo[3.3.1]nonane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 9-(2-ethoxy-2-oxoethyl)-7-oxo-9-azabicyclo[3.3.1]nonane-3-carboxylate
• 10-HYDROXY-2-DECYLENIC ACID
• 9-Azabicyclo[3.3.1]nonane-9-aceticacid, 3-(ethoxycarbonyl)-7-oxo-, ethyl ester
• ethyl 9-(2-ethoxy-2-oxoethyl)-3-oxo-9-azabicyclo[3.3.1]nonane-7-carboxylate
• 3-(ethoxycarbonyl)-7-oxo-9-Azabicyclo[3.3.1]nonane-9-acetic acid ethyl ester
• CID 9948152
• Ethyl 3-(ethoxycarbonyl)-7-oxo-9-azabicyclo[3.3.1]nonane-9-acetate
• 7-ethoxycarbonyl-9-(ethoxycarbonylmethyl)-9-azabicyclo-[3.3.1]nonan-3-one
• 9-Azabicyclo[3.3.1]Nonane-9-Acetic Acid, 3-(Ethoxycarbonyl)-7-Oxo-, Ethyl Ester
• 115956-03-1
• DTXSID001165588
• JCXUVTNCQZYKOG-UHFFFAOYSA-N
• SCHEMBL5121809
• 3-(Ethoxycarbonyl)-7-oxo-9-azabicyclo[3.3.1]nonane-9-aceticacidethylester

• Inchi： 1S/C15H23NO5/c1-3-20-14(18)9-16-11-5-10(15(19)21-4-2)6-12(16)8-13(17)7-11/h10-12H,3-9H2,1-2H3
• InChI Key： JCXUVTNCQZYKOG-UHFFFAOYSA-N
• SMILES： O=C1CC2CC(C(=O)OCC)CC(C1)N2CC(=O)OCC

Computed Properties

• Exact Mass: 297.15800
• Monoisotopic Mass: 297.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.159±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (6.5 g/l) (25 º C),
• PSA: 72.91000
• LogP: 0.86260